Cas no 1447671-79-5 (2,5-Difluoro-4-difluoromethylpyridine over potassium carbonate)

2,5-Difluoro-4-difluoromethylpyridine over potassium carbonate is a fluorinated pyridine derivative used as a key intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine substituents enhances its reactivity and stability, making it valuable for nucleophilic aromatic substitution and cross-coupling reactions. Potassium carbonate serves as a mild base, facilitating reactions while minimizing side products. This compound is particularly useful in the development of active ingredients due to its ability to introduce fluorine atoms into target molecules, improving their metabolic stability and bioavailability. Its high purity and consistent performance make it a reliable choice for industrial and research applications requiring precise fluorination.
2,5-Difluoro-4-difluoromethylpyridine over potassium carbonate structure
1447671-79-5 structure
Product Name:2,5-Difluoro-4-difluoromethylpyridine over potassium carbonate
CAS No:1447671-79-5
MF:C6H3F4N
MW:165.08833527565
MDL:MFCD24386125
CID:4600406
Update Time:2025-06-09

2,5-Difluoro-4-difluoromethylpyridine over potassium carbonate Chemical and Physical Properties

Names and Identifiers

    • 4-(difluoromethyl)-2,5-difluoropyridine
    • 2,5-Difluoro-4-difluoromethylpyridine over potassium carbonate
    • MDL: MFCD24386125
    • Inchi: 1S/C6H3F4N/c7-4-2-11-5(8)1-3(4)6(9)10/h1-2,6H
    • InChI Key: VPCGVGJVYWFVPB-UHFFFAOYSA-N
    • SMILES: C1(F)=NC=C(F)C(C(F)F)=C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1

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2,5-Difluoro-4-difluoromethylpyridine over potassium carbonate Related Literature

Additional information on 2,5-Difluoro-4-difluoromethylpyridine over potassium carbonate

Introduction to 2,5-Difluoro-4-difluoromethylpyridine over Potassium Carbonate (CAS No. 1447671-79-5)

2,5-Difluoro-4-difluoromethylpyridine over Potassium Carbonate (CAS No. 1447671-79-5) is a specialized chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its difluoromethyl and difluoro substituents on the pyridine ring, which contribute to its distinctive chemical behavior and reactivity.

The synthesis of 2,5-Difluoro-4-difluoromethylpyridine typically involves a series of well-defined chemical reactions, often starting from readily available precursors. The presence of potassium carbonate in the reaction mixture serves as a base, facilitating the formation of the desired product by neutralizing any acidic byproducts and stabilizing the reaction conditions. This compound's synthesis has been extensively studied and optimized to ensure high yields and purity, making it a valuable intermediate in the development of novel pharmaceuticals and advanced materials.

In the realm of pharmaceutical research, 2,5-Difluoro-4-difluoromethylpyridine has shown promise as a key building block for the synthesis of bioactive molecules. The fluorine atoms in the molecule can significantly influence the pharmacokinetic properties of drugs, such as their solubility, metabolic stability, and binding affinity to target proteins. Recent studies have demonstrated that compounds derived from 2,5-Difluoro-4-difluoromethylpyridine exhibit potent biological activities, including anti-inflammatory, antiviral, and anticancer properties. These findings highlight the compound's potential as a lead structure for drug discovery and development.

Beyond pharmaceutical applications, 2,5-Difluoro-4-difluoromethylpyridine has also found utility in materials science. The unique electronic properties of fluorinated pyridines make them suitable for use in the development of functional materials with enhanced performance characteristics. For instance, these compounds can be incorporated into polymers to improve their thermal stability, mechanical strength, and chemical resistance. Additionally, they have been explored for use in electronic devices, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where their electronic properties can enhance device performance.

The environmental impact of chemicals is an important consideration in their development and application. Studies on the environmental fate and toxicity of 2,5-Difluoro-4-difluoromethylpyridine have shown that it exhibits low toxicity and minimal environmental persistence when used under controlled conditions. This makes it a safer alternative to other more hazardous compounds commonly used in similar applications. However, proper handling and disposal practices are still essential to ensure environmental safety.

In conclusion, 2,5-Difluoro-4-difluoromethylpyridine over Potassium Carbonate (CAS No. 1447671-79-5) is a versatile and valuable compound with a wide range of applications in pharmaceutical research and materials science. Its unique chemical structure and properties make it an attractive candidate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemistry.

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